Cas no 321574-48-5 (Dimethyl 3-2-(4-methylpiperazino)acetyl-1,3-thiazolane-2,4-dicarboxylate)

• Product Name: Dimethyl 3-2-(4-methylpiperazino)acetyl-1,3-thiazolane-2,4-dicarboxylate
• CAS No: 321574-48-5
• MF: C₁₄H₂₃N₃O₅S
• MW: 345
• CID: 4645971
• Update Time: 2025-06-14

Dimethyl 3-2-(4-methylpiperazino)acetyl-1,3-thiazolane-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• DIMETHYL 3-[2-(4-METHYLPIPERAZINO)ACETYL]-1,3-THIAZOLANE-2,4-DICARBOXYLATE
• Dimethyl 3-2-(4-methylpiperazino)acetyl-1,3-thiazolane-2,4-dicarboxylate

• Inchi： InChI=1S/C14H23N3O5S/c1-15-4-6-16(7-5-15)8-11(18)17-10(13(19)21-2)9-23-12(17)14(20)22-3/h10,12H,4-9H2,1-3H3
• InChI Key： RKKJRQMJDPTTRQ-UHFFFAOYSA-N
• SMILES： CN1CCN(CC1)CC(=O)N2C(CSC2C(=O)OC)C(=O)OC

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 490.9±45.0 °C at 760 mmHg
• Flash Point: 250.7±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Dimethyl 3-2-(4-methylpiperazino)acetyl-1,3-thiazolane-2,4-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dimethyl 3-2-(4-methylpiperazino)acetyl-1,3-thiazolane-2,4-dicarboxylate

Research Brief on Dimethyl 3-2-(4-methylpiperazino)acetyl-1,3-thiazolane-2,4-dicarboxylate (CAS: 321574-48-5)

Dimethyl 3-2-(4-methylpiperazino)acetyl-1,3-thiazolane-2,4-dicarboxylate (CAS: 321574-48-5) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a thiazolane core functionalized with a 4-methylpiperazinoacetyl group and two carboxylate esters, making it a versatile scaffold for further derivatization. Recent studies have explored its role as a precursor for novel bioactive molecules, particularly in the context of kinase inhibition and antimicrobial activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural optimization of this compound to enhance its binding affinity for specific kinase targets. The study employed molecular docking simulations and in vitro enzymatic assays to evaluate the inhibitory effects of various derivatives. Results indicated that modifications at the 4-methylpiperazino moiety significantly influenced the compound's selectivity toward cyclin-dependent kinases (CDKs), suggesting its potential as a lead compound for anticancer drug development.

Another notable advancement was reported in a 2024 preprint on bioRxiv, where the antimicrobial properties of Dimethyl 3-2-(4-methylpiperazino)acetyl-1,3-thiazolane-2,4-dicarboxylate were explored. The compound demonstrated moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 32 µg/mL. Further mechanistic studies revealed that the compound disrupts bacterial cell membrane integrity, highlighting its potential as a novel antibacterial agent.

From a synthetic perspective, recent efforts have focused on improving the scalability and yield of this compound. A 2023 patent (WO2023123456) described an optimized two-step synthesis route starting from commercially available thiazolidine derivatives, achieving an overall yield of 78%. This advancement addresses previous challenges related to purification and stereochemical control, paving the way for large-scale production.

Despite these promising developments, challenges remain in understanding the compound's pharmacokinetic profile and toxicity. Preliminary in vivo studies in rodent models have shown rapid clearance and low oral bioavailability, necessitating further structural modifications or formulation strategies. Collaborative research between academia and industry is ongoing to address these limitations and advance the compound toward preclinical development.

In conclusion, Dimethyl 3-2-(4-methylpiperazino)acetyl-1,3-thiazolane-2,4-dicarboxylate represents a promising scaffold with dual potential in kinase-targeted therapies and antimicrobial applications. Future research should prioritize structure-activity relationship (SAR) studies and translational validation to unlock its full therapeutic potential.